Cas no 115198-11-3 (9-Bromo-10-(phenylethynyl)anthracene)

• Product Name: 9-Bromo-10-(phenylethynyl)anthracene
• CAS No: 115198-11-3
• MF: C₂₂H₁₃Br
• MW: 357.242624998093
• CID: 2876678
• PubChem ID: 85556049
• Update Time: 2025-04-21

9-Bromo-10-(phenylethynyl)anthracene Chemical and Physical Properties

Names and Identifiers

• 115198-11-3
• Anthracene, 9-bromo-10-(2-phenylethynyl)-
• G66554
• 9-bromo-10-(2-phenylethynyl)anthracene
• starbld0028516
• 9-Bromo-10-(phenylethynyl)anthracene

• Inchi： 1S/C22H13Br/c23-22-20-12-6-4-10-17(20)19(18-11-5-7-13-21(18)22)15-14-16-8-2-1-3-9-16/h1-13H
• InChI Key： CEXUJQYDLXELBK-UHFFFAOYSA-N
• SMILES： BrC1C2C=CC=CC=2C(C#CC2C=CC=CC=2)=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 356.02006g/mol
• Monoisotopic Mass: 356.02006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 0Ų